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Compound of Interest

Compound Name: T-98475

Cat. No.: B1682580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of T-98475, a potent, orally active, non-peptide luteinizing hormone-releasing hormone

(LHRH) receptor antagonist. Adherence to these guidelines is essential for ensuring laboratory

safety and environmental compliance.

Chemical and Physical Properties of T-98475
T-98475 is a research-grade chemical compound and should be handled with appropriate care.

[1][2] Below is a summary of its key quantitative data:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1682580?utm_src=pdf-interest
https://www.benchchem.com/product/b1682580?utm_src=pdf-body
https://www.benchchem.com/product/b1682580?utm_src=pdf-body
https://www.benchchem.com/product/b1682580?utm_src=pdf-body
https://www.tocris.com/products/t-98475_2519
https://www.medchemexpress.com/t-98475.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms Compound 26d

Molecular Formula C₃₇H₃₇F₂N₃O₄S

Molecular Weight 657.77 g/mol

CAS Number 199119-18-1

Purity ≥98% (HPLC)

IC₅₀ (human GnRH receptor) 0.2 nM

IC₅₀ (monkey GnRH receptor) 4.0 nM

IC₅₀ (rat GnRH receptor) 60 nM

IC₅₀ (in vitro LH release) 100 nM

Proper Disposal Procedures for T-98475
As a research chemical with potent biological activity, T-98475 must be disposed of as

hazardous chemical waste. The following step-by-step guide outlines the proper disposal

protocol.

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All unused T-98475, contaminated materials, and empty

containers should be treated as hazardous waste.

Segregate Waste Streams: Do not mix T-98475 waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Keep

it separate from non-hazardous trash and sharps.

Step 2: Containerization

Use Appropriate Containers: Collect T-98475 waste in a designated, leak-proof, and

chemically compatible container. The container must have a secure screw-on cap.
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Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("T-98475"), and a list of all contents. Do not use abbreviations.

Keep Containers Closed: Waste containers must be kept closed at all times, except when

adding waste.

Step 3: Storage

Accumulation Site: Store the waste container at or near the point of generation in a

designated satellite accumulation area.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent spills.

Step 4: Disposal Request and Pickup

Contact EHS: When the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup. Do not dispose of

T-98475 down the drain or in regular trash.

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup requests. This may involve filling out an online form or a physical tag for the waste

container.

Step 5: Decontamination of Empty Containers and Glassware

Triple Rinsing: Empty containers that held T-98475 should be triple-rinsed with a suitable

solvent.

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste.

Disposal of Rinsed Containers: After triple rinsing, the defaced, empty container may be

disposed of in the regular trash, in accordance with institutional policies. Contaminated

labware and glassware should also be decontaminated or disposed of as hazardous waste.

Experimental Protocols
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Detailed experimental protocols for the use of T-98475 can be found in the following

publication:

Imada, T., et al. (2006). Design, synthesis, and structure-activity relationships of thieno[2,3-

b]pyridin-4-one derivatives as a novel class of potent, orally active, non-peptide luteinizing

hormone-releasing hormone receptor antagonists. Journal of Medicinal Chemistry, 49(13),

3809-3825.[2]

GnRH Receptor Signaling Pathway
T-98475 acts as an antagonist to the Gonadotropin-Releasing Hormone (GnRH) receptor, also

known as the LHRH receptor. This receptor is a G-protein coupled receptor (GPCR) that, upon

activation by GnRH, initiates a signaling cascade that leads to the synthesis and release of

luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[3][4][5][6]
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Caption: GnRH receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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